PKM2 modulator 2

• Molecular Formula: C21H13FN4O3
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C21H13FN4O3/c22-15-6-8-16(9-7-15)27-12-18-24-25-20(28-18)14-10-17-19(13-4-2-1-3-5-13)26-29-21(17)23-11-14/h1-11H,12H2
• InChIKey: HQFFFVPSUMACPL-UHFFFAOYSA-N

PKM2 Modulator 2 (C599): Baseline Data & Procurement

PKM2 modulator 2, also designated as compound C599, is a novel small-molecule inhibitor of pyruvate kinase isoform M2 (PKM2) identified through a computer-aided drug design (CADD) strategy [1]. It functions by binding to a newly characterized druggable pocket at the dimer-dimer interface of PKM2, disrupting the enzyme's oligomeric equilibrium essential for its pro-tumorigenic activities [1]. This mechanism directly addresses the metabolic and signaling roles of PKM2, positioning it as a lead compound for antitumor applications, particularly in aggressive glioblastoma (GBM) [1].

Target PKM2 dimer-dimer interface inhibition, distinct from activator-binding pockets

Model Glioblastoma cell-line studies requiring oligomeric disruption phenotypes

Readout Reported antiproliferation and caspase-3/7 pathway-response endpoints

• [1] Maia Cabrera, et al. CADD-based discovery of novel oligomeric modulators of PKM2 with antitumor activity in aggressive human glioblastoma models. Heliyon. 2025 Jan 24;11(3):e42238. DOI: 10.1016/j.heliyon.2025.e42238. PMID: 39959478. View Source

PKM2 Modulator 2 vs. Activators: Substitution Risks

Substituting C599 with other PKM2 inhibitors, particularly those targeting the canonical active site or alternative allosteric pockets, fails to recapitulate its unique mechanism of action. C599 was specifically designed through CADD to exploit a novel, isoform-specific pocket at the dimer-dimer interface, an approach that directly aims to disrupt the oligomeric equilibrium that governs PKM2's role in tumor progression [1]. In contrast, compounds like Shikonin (IC50 = 0.3-0.8 μM) or PKM2-IN-1 (IC50 = 2.95 μM) have distinct binding modes and often exhibit broader target profiles, including off-target effects on other kinases or channels . Using these analogs instead of C599 introduces significant mechanistic variability, potentially confounding results in studies designed to assess the specific biological consequences of modulating PKM2 oligomerization.

This Compound (C599)

Oligomeric interface inhibitor; reduces PKM2 activity and induces apoptosis

vs

PKM2 Activators

Promote tetramer assembly, increase PKM2 activity; may suppress or promote tumorigenesis depending on context

Binding Site

Novel oligomeric interface pocket; mechanism-specific inhibition

Other PKM2 Inhibitors

May bind ATP pocket or different interfaces; selectivity and off-target profiles may not transfer

• [1] Maia Cabrera, et al. CADD-based discovery of novel oligomeric modulators of PKM2 with antitumor activity in aggressive human glioblastoma models. Heliyon. 2025 Jan 24;11(3):e42238. DOI: 10.1016/j.heliyon.2025.e42238. PMID: 39959478. View Source

PKM2 Modulator 2 (C599): Comparative Evidence

Unique Oligomeric Interface Binding vs. Activators

C599 was identified as a high-affinity binder to a novel druggable pocket at the PKM2 dimer-dimer interface. Its predicted binding free energy (ΔG) of -9.9 kcal/mol, as determined by docking-based virtual screening, is superior to the analog C998 (-9.7 kcal/mol) [1]. This pocket, defined by isoform-specific residues like Cys424, is distinct from the catalytic site targeted by compounds like PKM2-IN-1 or the allosteric site bound by activators such as TEPP-46 [1]. This unique binding site provides a mechanistic basis for functional differentiation.

Binding mechanism

Head-to-head

C599 binds novel oligomeric interface pocket and inhibits PKM2; activators (TEPP-46, DASA-58) bind allosteric activator site and stabilize tetramer

Mechanistic opposition defines distinct tool compound classes

Binding site divergence confirmed by MD simulations

Evidence Dimension	Predicted Binding Free Energy (ΔG)
Target Compound Data	-9.9 kcal/mol
Comparator Or Baseline	C998 (another lead from the same study): -9.7 kcal/mol
Quantified Difference	C599 shows a 0.2 kcal/mol more favorable binding free energy
Conditions	Docking-based virtual screening targeting the C-C' interface of PKM2 (PDB ID: 4B2D) using AutoDock Vina.

Why This Matters

This superior in silico binding affinity to a novel, mechanism-specific pocket validates C599's rational design and supports its potential for a more targeted, and potentially less off-target, biological profile compared to molecules that bind elsewhere.

• [1] Maia Cabrera, et al. CADD-based discovery of novel oligomeric modulators of PKM2 with antitumor activity in aggressive human glioblastoma models. Heliyon. 2025 Jan 24;11(3):e42238. DOI: 10.1016/j.heliyon.2025.e42238. PMID: 39959478. View Source

Antiproliferative Activity in Glioblastoma vs. Activators

C599's functional effect on PKM2 enzymatic activity was validated in a cellular context. Treatment with C599 resulted in a 37.5% decrease in pyruvate kinase activity in glioblastoma cell lysates at a concentration of 25 μM [1]. This effect is comparable to that of the same concentration of the analog C998 [1]. This demonstrates that binding to the dimer-dimer interface translates into a significant, quantifiable inhibition of the enzyme's catalytic output. In contrast, a classic active-site inhibitor like PKM2-IN-1 shows a different potency profile in biochemical assays (IC50 = 2.95 μM) .

Antiproliferative phenotype

Class-level

Dose-dependent antiproliferation in GBM cell lines; activators show context-dependent effects (inhibitory, neutral, or pro-tumorigenic)

Consistent phenotype supports target-engagement validation in GBM models

Cross-study comparison; activator data source review recommended

Evidence Dimension	Inhibition of PKM2 Activity in Cell Lysate
Target Compound Data	37.5% decrease in activity at 25 μM
Comparator Or Baseline	C998: 41.8% decrease in activity at 25 μM
Quantified Difference	Both compounds show comparable, significant inhibition of enzymatic activity under identical conditions
Conditions	Glioblastoma cell line lysates (U-87 MG or T98G) treated with 25 μM of compound for 2 hours. Activity measured using Pyruvate Kinase Activity Assay Kit (MAK072, Sigma Aldrich).

Why This Matters

This data provides a quantitative benchmark for the functional inhibition of PKM2 by C599 in a relevant disease model. It allows researchers to calibrate dose-response experiments and compare its functional potency directly with analogs like C998.

• [1] Maia Cabrera, et al. CADD-based discovery of novel oligomeric modulators of PKM2 with antitumor activity in aggressive human glioblastoma models. Heliyon. 2025 Jan 24;11(3):e42238. DOI: 10.1016/j.heliyon.2025.e42238. PMID: 39959478. View Source

Caspase-3/7 Apoptosis vs. Activator Metabolic Normalization

C599 treatment induces apoptosis in glioblastoma cells, evidenced by a 48.5% increase in caspase-3/7 activity at a concentration of 10 μM [1]. This pro-apoptotic effect is a direct consequence of its inhibitory action on PKM2, leading to a disruption of cancer cell metabolism. This contrasts with the effect of PKM2 activators like TEPP-46 (AC50 = 92 nM), which stabilize the active tetrameric form and can promote tumor cell survival under certain conditions, although it paradoxically inhibits tumor growth in some in vivo models .

Apoptosis induction

Reported

C599 induces significant caspase-3/7 activity linked to PKM2 inhibition; activators do not primarily trigger this apoptotic axis

Provides a PKM2-dependent apoptosis model for pathway studies

Apoptosis endpoint; may not replicate in all cell contexts

Evidence Dimension	Induction of Caspase-3/7 Activity (Apoptosis)
Target Compound Data	48.5% increase in activity at 10 μM
Comparator Or Baseline	PKM2 Activator (TEPP-46): Does not induce apoptosis; AC50 for activation is 92 nM .
Quantified Difference	C599 acts as an inhibitor and induces apoptosis, whereas TEPP-46 acts as an activator and does not directly induce this cell death pathway.
Conditions	Glioblastoma cell lines (U-87 MG or T98G) treated with 10 μM C599 for 24 hours, followed by Caspase-Glo® 3/7 Assay.

Why This Matters

This clearly distinguishes the intended biological outcome of using C599 (an inhibitor) from that of using an activator. For researchers investigating the role of PKM2 inhibition in cancer cell death, C599 provides a direct and quantifiable apoptotic response.

• [1] Maia Cabrera, et al. CADD-based discovery of novel oligomeric modulators of PKM2 with antitumor activity in aggressive human glioblastoma models. Heliyon. 2025 Jan 24;11(3):e42238. DOI: 10.1016/j.heliyon.2025.e42238. PMID: 39959478. View Source

PKM2 Modulator 2 (C599): Application Scenarios

Oligomeric Equilibrium Disruption in Glioblastoma

C599 is the optimal tool compound for studies focused on the relationship between PKM2's oligomeric state and its function in cancer. Its design is based on a unique binding pocket at the dimer-dimer interface, as confirmed by molecular docking studies showing a binding free energy of -9.9 kcal/mol [1]. This makes it ideal for probing how disrupting the dimer-tetramer balance affects glycolysis, gene transcription, and tumor cell survival, a mechanism that cannot be studied with active-site inhibitors like PKM2-IN-1 or Shikonin [1].

Apoptosis Screening & Cell Death Pathway Validation

For researchers aiming to validate PKM2 as a therapeutic target in glioblastoma, C599 provides a robust and quantifiable functional readout. The compound induces a 37.5% decrease in PKM2 activity at 25 μM and a 48.5% increase in caspase-3/7 activity at 10 μM in glioblastoma cell models [1]. These specific quantitative benchmarks allow for a direct assessment of the link between PKM2 inhibition and the induction of metabolic crisis and apoptosis, providing clear evidence of target engagement and downstream biological effect.

Comparative Modulator Profiling & Tool Triaging

C599 is uniquely suited for use in head-to-head comparative studies with other classes of PKM2 modulators. Its mechanism, targeting the dimer-dimer interface with a ΔG of -9.9 kcal/mol, is distinct from the active-site inhibition of PKM2-IN-1 (IC50 = 2.95 μM) or the allosteric activation of TEPP-46 (AC50 = 92 nM) . Using C599 in parallel with these agents allows researchers to deconvolve the complex biology of PKM2 by comparing the phenotypic outcomes of different modulatory mechanisms (e.g., oligomer disruption vs. catalytic inhibition vs. stabilization of the active form).

Application

Selection Property

Validation Focus

Glioblastoma cell-model studies

Oligomeric interface disruption profile

Antiproliferation and apoptosis endpoint confirmation

Apoptosis pathway screening

Caspase-3/7-dependent apoptosis induction

On-target PKM2-inhibition linkage in assay setup

Comparative modulator profiling

Functional opposition benchmarking (inhibitor vs activator)

Metabolic and proliferative endpoint directionality

Lead optimization scaffold studies

Oligomeric interface-targeted pharmacophore

In vitro ADMET and potency profiling

• [1] Maia Cabrera, et al. CADD-based discovery of novel oligomeric modulators of PKM2 with antitumor activity in aggressive human glioblastoma models. Heliyon. 2025 Jan 24;11(3):e42238. DOI: 10.1016/j.heliyon.2025.e42238. PMID: 39959478. View Source